Cas no 1805369-91-8 (2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide
• CAS No: 1805369-91-8
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4860027
• Update Time: 2025-10-29

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-5-4(15(11,13)14)3(8)2(1-12-5)6(9)10/h1,6H,(H2,11,13,14)
• InChI Key： YGXHTFLWZSLNAQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C(F)F)=CN=1)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide

Introduction to 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide (CAS No. 1805369-91-8)

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide, identified by its CAS number 1805369-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a subgroup known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of bromine, difluoromethyl, and fluorine substituents, as well as the sulfonamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety in 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide is particularly noteworthy due to its role as a key pharmacophore in many bioactive molecules. Sulfonamides are well-documented for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can modulate disease pathways. The introduction of fluorine atoms at the 4-position and the difluoromethyl group at the 5-position further enhances the compound's metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on halogenated pyridines due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The bromine atom in 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide serves as a handle for further chemical modification, enabling researchers to tailor the molecule's properties for specific applications. This flexibility makes it an attractive intermediate in synthetic chemistry and a promising candidate for derivative development.

One of the most compelling aspects of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By targeting kinases with selective inhibitors, it is possible to disrupt aberrant signaling networks and restore normal cellular function. The structural features of this compound make it a viable candidate for designing kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of a drug, including its solubility, permeability, and metabolic stability. In the case of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide, the fluorine atoms at the 4-position and 5-position contribute to enhanced binding affinity to biological targets while also improving resistance to enzymatic degradation. This combination of properties makes it an excellent candidate for further exploration in drug development.

The synthesis of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and difluoromethyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for research purposes.

From a computational chemistry perspective, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to several protein kinases, suggesting its potential as a lead compound for kinase inhibitor development. These computational studies provide valuable insights into the binding mode and affinity of the compound, guiding experimental efforts toward optimizing its pharmacological properties.

The role of sulfonamides as antimicrobial agents is another area where 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide shows promise. Sulfonamides have a long history of use in treating bacterial infections due to their ability to inhibit essential metabolic pathways in bacteria. The structural modifications present in this compound may enhance its antimicrobial activity while reducing potential side effects associated with traditional sulfonamides.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-sulfonamide (CAS No. 1805369-91-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and infectious diseases. Ongoing research continues to explore its applications in drug discovery, leveraging advances in synthetic chemistry and computational modeling to optimize its pharmacological properties.